Cas no 5465-21-4 ( )

• Product Name: &nbsp
• CAS No: 5465-21-4
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• CID: 942382
• PubChem ID: 54605346
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-[2-(diethylamino)ethoxy]phenol,hydrochloride
• NSC28995
• NSC-28995
• 4-[2-(Diethylamino)ethoxy]phenol--hydrogen chloride (1/1)
• DTXSID50714009
• 5465-21-4
•  

• Inchi： 1S/C12H19NO2.ClH/c1-3-13(4-2)9-10-15-12-7-5-11(14)6-8-12;/h5-8,14H,3-4,9-10H2,1-2H3;1H
• InChI Key： HZSQSPUJRQCCJG-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)O)CCN(CC)CC

Computed Properties

• Exact Mass: 209.14167
• Monoisotopic Mass: 245.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• Density: 1.037
• Boiling Point: 330.9°C at 760 mmHg
• Flash Point: 154°C
• Refractive Index: 1.523
• PSA: 32.7
• LogP: 2.91480